2-(2-Aminoethyl)-5-methyl-1,2,5-thiadiazolidine 1,1-dioxide

• IUPAC Name: 2-(5-methyl-1,1-dioxo-1,2,5-thiadiazolidin-2-yl)ethanamine
• InChI: InChI=1S/C5H13N3O2S/c1-7-4-5-8(3-2-6)11(7,9)10/h2-6H2,1H3
• InChI Key: GCDGAVXJGVMAGN-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(S1(=O)=O)CCN
• Molecular Formula: C5H13N3O2S
• Molecular Weight: 179.24 g/mol

Description

The compound “4-(2-Aminoethyl)thiomorpholine 1,1-Dioxide” is a related compound which is also known as "2-(1,1-Dioxothiomorpholino)ethylamine". It has a molecular formula of C6H14N2O2S and a molecular weight of 178.25.

Physical And Chemical Properties Analysis

The related compound “4-(2-Aminoethyl)thiomorpholine 1,1-Dioxide” has a melting point of 92°C and a boiling point of 182°C at 1mmHg. It has a density of 1.226±0.06 g/cm3.

Scientific Research Applications

Synthesis and Structure

Synthesis of N-substituted 1,2,5-thiadiazolidine and 1,2,6-thiadiazinane 1,1-dioxides N-substituted 1,2,5-thiadiazolidine and 1,2,6-thiadiazinane 1,1-dioxides have been successfully synthesized from primary amines, showcasing a method to generate alkyl and aryl derivatives. The process involves the reaction of sulfuryl chloride with chloroethylamine or chloropropylamine hydrochlorides, followed by treatment with primary amine and triethylamine. The synthesis concludes with ring closure using K2CO3 in DMSO, resulting in good yields of these compounds (Johnson, Jewell, & Lee, 2003).

Cyclosulfamides as Constraint Dipeptides Cyclosulfamides, designed as constraint dipeptides, have been prepared with chiral N-N′ substituted 1,2,5-thiadiazolidine 1,1-dioxides. The synthesis starts with proteogenic amino acid, sulfuryl chloride, and dibromoethane, resulting in a variety of constrained dipeptidal sulfamides. These compounds represent novel peptidomimetic scaffolds, and the described routes are versatile for the synthesis of diverse cyclosulfamides (Bendjeddou et al., 2006).

Molecular and Crystal Structures

Structural Analysis of 1-oxo-1-λ4-1,2,4-thiadiazolidin-3-one Derivatives The molecular and crystal structures of 1-oxo-1-λ4-1,2,4-thiadiazolidin-3-one and its derivatives were explored. These structures were elucidated through X-ray structure analysis, revealing significant information about the spatial arrangement and atomic interactions within these molecules (Schuckmann et al., 1978).

Crystallographic Study of Thiadiazole Derivatives An in-depth crystallographic study coupled with molecular orbital calculations was conducted on thiadiazole derivatives. This comprehensive analysis not only provided structural insights but also detailed the electronic structure, conformation, and reactivity of these compounds, paving the way for understanding their chemical behavior and potential applications (Castellano et al., 2001).

Safety and Hazards

The related compound “4-(2-Aminoethyl)thiomorpholine” is harmful by inhalation, in contact with skin, and if swallowed. In case of skin contact, it is recommended to wash skin with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes.